2-Propylheptyl glycidyl ether

• CAS No.: 679423-38-2
• Molecular Formula: C13H26O2
• Molecular Weight: 214.34 g/mol
• IUPAC Name: 2-(2-propylheptoxymethyl)oxirane
• InChI: InChI=1S/C13H26O2/c1-3-5-6-8-12(7-4-2)9-14-10-13-11-15-13/h12-13H,3-11H2,1-2H3
• InChI Key: RCBZNUVPIKHRRL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CCC)COCC1CO1

Description

2-Propylheptyl glycidyl ether is a useful research compound. Its molecular formula is C13H26O2 and its molecular weight is 214.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flame dried, 500 mL round bottomed flask equipped with an addition funnel charged with epichlorohydrin (15.62 gm., 0.17 moles), is added 2-propylheptanol (Pfaltz & Bauer, Inc., 172 E. Aurora Street, Waterbury Conn., 06708, USA) (20 gm., 0.127 moles) and stannic chloride (0.20 gm., 0.001 moles). The reaction is kept under an argon atmosphere and warmed to 90° C. using an oil bath. Epichlorohydrin is dripped into the stirring solution over 60 minutes followed by stirring at 90° C. for 18 hours. The reaction is fitted with a vacuum distillation head and 1-chloro-3-(2-propyl-heptyloxy)-propan-2-ol is distilled at a temperature range of 90° C.→95° C. under 0.2 mm Hg. Wt.=22.1 gm. The 1-chloro-3-(2-propyl-heptyloxy)-propan-2-ol (5.0 gm., 0.020 moles) is dissolved in tetrahydrofuran (50 mL) and stirred at RT under an argon atmosphere. To the stirring solution is added potassium tert-butoxide (2.52 gm., 0.022 moles) and the suspension is stirred at RT for 18 hours. The reaction is then evaporated to dryness, residue dissolved in hexanes and washed with water (100 mL). The hexanes phase is separated, dried with Na2SO4, filtered and evaporated to dryness to yield the crude 2-propylheptyl glycidyl ether, which can be further purified by vacuum distillation.